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Compound of Interest

Compound Name: 4-I1BP

Cat. No.: B1662890

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safe handling, storage, and disposal
of 4-iodophenylboronic acid, a versatile reagent widely utilized in synthetic and medicinal
chemistry. This document outlines the compound's key physicochemical properties, potential
hazards, and necessary safety precautions. Furthermore, it details a comprehensive
experimental protocol for its application in the Suzuki-Miyaura cross-coupling reaction, a
cornerstone of modern drug discovery and development.

Compound Identification and Properties

4-lodophenylboronic acid is a white to light beige crystalline powder. It is a key building block in
organic synthesis, primarily used in palladium-catalyzed cross-coupling reactions to form
carbon-carbon bonds.

Table 1: Physicochemical Properties of 4-lodophenylboronic Acid
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Property Value Reference
CAS Number 5122-99-6 [11[2]
Molecular Formula CeHeBIO2 [1]
Molecular Weight 247.82 g/mol [1]
Melting Point 326-330 °C [3]
Boiling Point 333.1+44.0 °C (Predicted) [4]
Density 1.95+0.1 g/cm? (Predicted) [4]
Solubility Soluble in Methanol. Water )
solubility: 25 g/L.

pKa 8.29+0.10 (Predicted) [4]
Appearance Light beige powder [4]
Sensitivity Light Sensitive [4]

Hazard Identification and Classification

4-lodophenylboronic acid is classified as a hazardous substance. Proper handling and

adherence to safety protocols are crucial to minimize risk.

Table 2: GHS Hazard Classification for 4-lodophenylboronic Acid

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
o Category 2 o
irritation irritation
Specific target organ toxicity — ]

) ] H335: May cause respiratory
Single exposure (Respiratory Category 3

tract irritation)

irritation
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Signal Word: Warning
Hazard Pictograms:

lwsalt text

Quantitative Toxicity Data

Specific quantitative toxicity data, such as LD50 (median lethal dose) and LC50 (median lethal
concentration) values for 4-iodophenylboronic acid, are not readily available in the published
literature. However, the GHS classification of "Acute Toxicity, Oral, Category 4" indicates that it
is harmful if ingested. Animal experiments suggest that ingestion of less than 150 grams may
be fatal or cause serious damage to health.[1]

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to ensure the safety of
laboratory personnel and the integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[3]

e Avoid contact with skin and eyes.[3] Wear appropriate personal protective equipment (PPE)
as detailed in Section 5.

e Minimize dust generation and accumulation.[5]

» Do not eat, drink, or smoke when handling this product.[3]

e Wash hands thoroughly after handling.[3]

Storage:

o Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[4]

» Protect from light, as the compound is light-sensitive.[4]
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 4-

iodophenylboronic acid:

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or goggles
(conforming to EN166).

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
Lab coat or other protective clothing to prevent

skin exposure.

Respiratory Protection

For operations likely to generate dust, a NIOSH-
approved N95 dust mask or higher is
recommended. In case of insufficient ventilation,
wear a self-contained breathing apparatus
(SCBA).

Emergency Procedures

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing and shoes. Seek medical

attention if irritation persists.[5]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[5]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[5]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including carbon oxides, boron oxides, and hydrogen iodide.

[1]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures:

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing dust. Wear appropriate personal protective equipment.[3]

o Containment and Cleanup: Sweep up the spilled material and place it into a suitable, labeled
container for disposal. Avoid generating dust. Clean the spill area with soap and water.[5]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[1]

o Conditions to Avoid: Exposure to light and incompatible materials.[1]

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1]

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, oxides of boron, and
hydrogen iodide may be formed under fire conditions.[1]

Disposal Considerations
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Dispose of 4-iodophenylboronic acid and its containers in accordance with local, regional, and
national regulations. Waste materials should be treated as hazardous. Do not allow the
chemical to enter drains or waterways.

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the
formation of carbon-carbon bonds, particularly for the synthesis of biaryls. 4-lodophenylboronic
acid is a common and effective coupling partner in these reactions.

General Workflow for Suzuki-Miyaura Coupling

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Methodology for the Synthesis of a Biaryl
Derivative

This protocol describes the coupling of a generic aryl bromide with 4-iodophenylboronic acid.
Materials:
e Aryl bromide (1.0 mmol, 1.0 eq.)

 4-lodophenylboronic acid (1.2 mmol, 1.2 eq.)
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o Palladium(ll) acetate [Pd(OAc)z] (0.02 mmol, 2 mol%)

e Triphenylphosphine (PPhs) (0.08 mmol, 8 mol%)

o Potassium carbonate (K2COs) (2.0 mmol, 2.0 eq.)

e Toluene (5 mL)

o Water (1 mL)

» Round-bottom flask

o Magnetic stirrer and stir bar

o Condenser

 Inert atmosphere setup (e.g., nitrogen or argon balloon)
Procedure:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the aryl
bromide (1.0 mmol), 4-iodophenylboronic acid (1.2 mmol), palladium(ll) acetate (0.02 mmol),
triphenylphosphine (0.08 mmol), and potassium carbonate (2.0 mmol).

e Solvent Addition: Add toluene (5 mL) and water (1 mL) to the flask.
 Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 5-10 minutes.

» Reaction: Place the flask in a preheated oil bath at 90 °C and stir the mixture vigorously for
4-12 hours.

e Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.

o Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).
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o Combine the organic layers and wash with brine (20 mL).

o Dry the organic layer over anhydrous sodium sulfate (Na2=S0a), filter, and concentrate
under reduced pressure.

 Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired
biaryl product.

o Characterization: Characterize the purified product by nuclear magnetic resonance (NMR)
spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

4-lodophenylboronic acid is an invaluable reagent in modern organic synthesis, particularly for
the construction of complex molecules in drug discovery. Its handling requires a thorough
understanding of its potential hazards and the implementation of stringent safety protocols.
This guide provides the essential information for its safe use, from storage and handling to
emergency procedures and disposal. The detailed experimental protocol for the Suzuki-
Miyaura reaction serves as a practical resource for researchers, enabling the effective and safe
application of this versatile compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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